Cas no 1343816-97-6 (4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride
• CAS No: 1343816-97-6
• MF: C₁₂H₁₇ClO₃S
• MW: 276.779581785202
• CID: 5573674
• Update Time: 2025-06-09

4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-(2,3-dimethylphenoxy)-

• Inchi： 1S/C12H17ClO3S/c1-10-6-5-7-12(11(10)2)16-8-3-4-9-17(13,14)15/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： OCYLZMAWTYRQAA-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCOC1=CC=CC(C)=C1C

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±33.0 °C(Predicted)

Additional information on 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride

4-(2,3-Dimethylphenoxy)Butane-1-Sulfonyl Chloride (CAS No. 1343816-97-6)

The compound 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride, identified by the CAS number 1343816-97-6, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other related compounds. The structure of this molecule consists of a butane chain substituted with a sulfonyl chloride group at one end and a 2,3-dimethylphenoxy group at the other end.

The sulfonyl chloride functional group (-SO₂Cl) is highly reactive and plays a crucial role in various chemical transformations. It is commonly employed in the preparation of sulfonamides by reacting with amines, which are widely used in pharmaceuticals and agrochemicals. The 2,3-dimethylphenoxy group attached to the butane chain introduces steric bulk and electronic effects that can influence the reactivity and selectivity of the compound in different reactions. This makes 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as an intermediate in the synthesis of high-performance polymers and coatings. The unique combination of the sulfonyl chloride group and the substituted phenoxy group allows for tailored properties such as improved thermal stability, mechanical strength, and resistance to environmental factors. These attributes make it an attractive candidate for applications in aerospace, automotive industries, and electronic devices.

In addition to its role as an intermediate, 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride has also been investigated for its potential in drug delivery systems. The sulfonyl chloride group can be converted into bioactive sulfonamides or sulfonate esters, which are known for their pharmacological activities. By modifying the substituents on the phenoxy ring or adjusting the length of the butane chain, chemists can fine-tune the physicochemical properties of the resulting compounds to enhance their bioavailability and efficacy.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common methods include nucleophilic aromatic substitution or coupling reactions involving aryl halides. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these processes.

In terms of safety considerations, handling 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride requires adherence to standard laboratory protocols due to its reactivity with moisture and strong nucleophiles. Proper personal protective equipment (PPE) should be worn during handling to prevent exposure risks.

Looking ahead, ongoing research is focused on expanding the applications of this compound into emerging areas such as nanotechnology and biotechnology. Its versatility as a chemical building block positions it as a key player in driving innovation across multiple disciplines.